![molecular formula C9H9N3O2 B8605704 2-ethyl-5-nitro-1H-pyrrolo[2,3-b]pyridine](/img/structure/B8605704.png)
2-ethyl-5-nitro-1H-pyrrolo[2,3-b]pyridine
Cat. No. B8605704
M. Wt: 191.19 g/mol
InChI Key: UAEAVTAVZIVUJK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08338452B2
Procedure details
Potassium carbonate (1.02 g, 7.394 mmol) was added to a solution of 2-ethyl-5-nitro-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine (0.245 g, 0.739 mmol) in methanol (6.5 mL) and water (2.2 mL). The reaction mixture was heated at 80° C. overnight. The reaction mixture was then cooled down and treated with water and ethyl acetate. The layers were then separated. The organic layers were washed twice with water, dried over sodium sulfate, filtered, and evaporated to afford 2-ethyl-5-nitro-1H-pyrrolo[2,3-b]pyridine (0.14 g, 74% yield).
Quantity
0.245 g
Type
reactant
Reaction Step One
Yield
74%
Identifiers
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REACTION_CXSMILES
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C(=O)([O-])[O-].[K+].[K+].[CH2:7]([C:9]1[N:20](S(C2C=CC=CC=2)(=O)=O)[C:12]2=[N:13][CH:14]=[C:15]([N+:17]([O-:19])=[O:18])[CH:16]=[C:11]2[CH:10]=1)[CH3:8].C(OCC)(=O)C>CO.O>[CH2:7]([C:9]1[NH:20][C:12]2=[N:13][CH:14]=[C:15]([N+:17]([O-:19])=[O:18])[CH:16]=[C:11]2[CH:10]=1)[CH3:8] |f:0.1.2|
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Inputs
Step One
|
Name
|
|
|
Quantity
|
1.02 g
|
|
Type
|
reactant
|
|
Smiles
|
C([O-])([O-])=O.[K+].[K+]
|
|
Name
|
|
|
Quantity
|
0.245 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C)C1=CC=2C(=NC=C(C2)[N+](=O)[O-])N1S(=O)(=O)C1=CC=CC=C1
|
|
Name
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|
|
Quantity
|
6.5 mL
|
|
Type
|
solvent
|
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Smiles
|
CO
|
|
Name
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|
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Quantity
|
2.2 mL
|
|
Type
|
solvent
|
|
Smiles
|
O
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Step Two
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(=O)OCC
|
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
|
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Setpoint
|
80 °C
|
Other
|
Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
|
The reaction mixture was then cooled down
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The layers were then separated
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WASH
|
Type
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WASH
|
|
Details
|
The organic layers were washed twice with water
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DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
dried over sodium sulfate
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FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
filtered
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
evaporated
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(C)C1=CC=2C(=NC=C(C2)[N+](=O)[O-])N1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.14 g | |
| YIELD: PERCENTYIELD | 74% | |
| YIELD: CALCULATEDPERCENTYIELD | 99.1% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
